(2R)-4-methyl-1-oxo-1-{4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}pentan-2-amine

• IUPAC Name: (2R)-2-amino-4-methyl-1-[4-(2-pyrazol-1-ylethyl)piperidin-1-yl]pentan-1-one
• InChI: InChI=1S/C16H28N4O/c1-13(2)12-15(17)16(21)19-9-4-14(5-10-19)6-11-20-8-3-7-18-20/h3,7-8,13-15H,4-6,9-12,17H2,1-2H3/t15-/m1/s1
• InChI Key: KJZJJGPASMSXJR-OAHLLOKOSA-N
• Canonical SMILES: CC(C)CC(C(=O)N1CCC(CC1)CCN2C=CC=N2)N
• Isomeric SMILES: CC(C)C[C@H](C(=O)N1CCC(CC1)CCN2C=CC=N2)N
• Molecular Formula: C16H28N4O
• Molecular Weight: 292.42 g/mol

Description

(2R)-4-methyl-1-oxo-1-{4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}pentan-2-amine is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of (2R)-4-methyl-1-oxo-1-{4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}pentan-2-amine is not fully understood. However, it is believed to act by inhibiting the cyclooxygenase enzyme, which is responsible for the production of prostaglandins. Prostaglandins are known to play a role in inflammation, pain, and fever. By inhibiting their production, this compound can reduce inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound has been found to have anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to reduce oxidative stress and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of (2R)-4-methyl-1-oxo-1-{4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}pentan-2-amine is its potential therapeutic applications in various diseases. However, one of the limitations is the lack of understanding of its exact mechanism of action. Further research is needed to fully understand its pharmacological properties.

Future Directions

There are several future directions for research on (2R)-4-methyl-1-oxo-1-{4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}pentan-2-amine. One direction is to study its potential use in the treatment of epilepsy. Another direction is to investigate its effects on neuroinflammation and neurodegeneration in animal models of Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to understand its mechanism of action and to develop more potent and selective derivatives for therapeutic use.
In conclusion, this compound is a chemical compound with potential therapeutic applications in various diseases. Its anti-inflammatory, analgesic, and antipyretic effects make it a promising candidate for drug development. Further research is needed to fully understand its pharmacological properties and to develop more potent and selective derivatives for therapeutic use.

Synthesis Methods

The synthesis of (2R)-4-methyl-1-oxo-1-{4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}pentan-2-amine involves the reaction of 4-(2-(1H-pyrazol-1-yl)ethyl)piperidine-1-carboxylic acid with N-methyl-2-oxopentanamide in the presence of a coupling reagent like N,N'-dicyclohexylcarbodiimide. The reaction is carried out in a suitable solvent like dichloromethane or dimethylformamide, and the product is obtained after purification by column chromatography.

Scientific Research Applications

(2R)-4-methyl-1-oxo-1-{4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}pentan-2-amine has been studied for its potential therapeutic applications in various diseases. It has been found to have anti-inflammatory, analgesic, and antipyretic effects. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy.